3-(ethylthio)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3-ethylsulfanyl-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C16H14N4O2S/c1-2-23-13-7-3-5-11(9-13)14(21)18-16-20-19-15(22-16)12-6-4-8-17-10-12/h3-10H,2H2,1H3,(H,18,20,21)
• InChI Key: AMVSDVAATVOOSU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CN=CC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• CAS No.: 923146-48-9

Description

3-(ethylthio)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H14N4O2S and its molecular weight is 326.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications of Heterocyclic Compounds

• Novel Routes to Heterocyclic Compounds : Research on the synthesis of 1,3,4-oxadiazoles and related compounds highlights innovative methods for creating heterocyclic compounds with potential applications in drug development and material science. These methods involve condensing specific precursors, such as cyanoacetohydrazide, with various electrophilic reagents to produce compounds with desired properties (Elnagdi et al., 1988).

• Antiviral Activity : Studies on benzamide-based heterocycles reveal their significant antiviral activities against strains like the H5N1 bird flu virus, suggesting their potential in designing new antiviral drugs. This underscores the importance of exploring the synthesis of complex benzamide derivatives for pharmaceutical applications (Hebishy et al., 2020).

• Cancer Research : Certain benzamide derivatives have been identified as selective inhibitors for specific receptors, such as the vascular endothelial growth factor receptor-2 (VEGFR-2), indicating their potential use in cancer therapy by inhibiting tumor angiogenesis (Borzilleri et al., 2006).

• Synthetic Pathways for Complex Heterocycles : The development of synthetic routes to create pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds highlights the versatility of heterocyclic chemistry in generating complex molecules. Such compounds could have applications in various fields, including pharmaceuticals and materials science (Bakhite et al., 2005).

• Prediction of Biological Activity : The development of 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one systems and the subsequent prediction of their biological activities showcase the integration of synthetic chemistry and computational methods to forecast the potential applications of new compounds (Kharchenko et al., 2008).